5-Bromo-2-(isopropylamino)pyrimidine

• IUPAC Name: 5-bromo-N-propan-2-ylpyrimidin-2-amine
• InChI: InChI=1S/C7H10BrN3/c1-5(2)11-7-9-3-6(8)4-10-7/h3-5H,1-2H3,(H,9,10,11)
• InChI Key: ZJQAKBVJJMKLEX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC=C(C=N1)Br
• Molecular Formula: C7H10BrN3
• DSSTOX Substance ID: DTXSID30586024
• Molecular Weight: 216.08 g/mol
• CAS No.: 77476-95-0

Description

5-Bromo-2-(isopropylamino)pyrimidine is a useful research compound. Its molecular formula is C7H10BrN3 and its molecular weight is 216.08 g/mol. The purity is usually 95%.
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Safety and Hazards

5-Bromo-2-(isopropylamino)pyrimidine is classified as Acute Tox. 4 Oral - Eye Irrit. 2. The safety information pictograms indicate a GHS07 signal word warning. Please handle this compound with care and always follow the safety guidelines provided by the manufacturer or supplier.

Synthesis routes and methods

Procedure details

75 ml of acetic acid, 13.7 g (0.1 mole) of 2-isopropylamino-pyrimidine and 17.8 g (0.1 mole) of N-bromosuccinimide are poured into a 1 liter reaction vessel. The reaction mixture is stirred for 1 hour at room temperature and then poured into iced water. The resultant precipitate is filtered off, washed with water and dried. 20 g (yield 92%) of the title compound was obtained as a white powder melting at 90° C. Elemental analysis showed that the compound had the expected empirical formula of C7H10N3Br.